Cas no 2035007-10-2 ((E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide
• CAS No: 2035007-10-2
• MF: C₁₅H₂₀N₄O₂S
• MW: 320.409901618958
• CID: 5339053
• Update Time: 2025-06-26

(E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)-2-phenylethenesulfonamide
• (E)-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]-2-phenylethenesulfonamide
• (E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide

• Inchi： 1S/C15H20N4O2S/c1-13(2)15(12-19-10-9-16-18-19)17-22(20,21)11-8-14-6-4-3-5-7-14/h3-11,13,15,17H,12H2,1-2H3/b11-8+
• InChI Key： CFSIDOSCKUFLMM-DHZHZOJOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(CN1C=CN=N1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 453
• XLogP3: 2.1
• Topological Polar Surface Area: 85.3

Additional information on (E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide

(E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2035007-10-2, commonly referred to as (E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a sulfonamide group with a substituted triazole moiety and a phenylethene component. The E configuration of the double bond in the phenylethene segment adds another layer of complexity to its structure, making it a valuable subject for both theoretical and applied studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One of the most promising approaches involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method allows for the efficient construction of the triazole ring system, which is a critical component of the compound's structure. The integration of this triazole moiety not only enhances the stability of the molecule but also introduces potential sites for further functionalization, opening up new avenues for drug design and material science applications.

The sulfonamide group in this compound plays a pivotal role in modulating its pharmacokinetic properties. Sulfonamides are well-known for their ability to improve bioavailability and reduce toxicity in pharmaceutical agents. In this case, the sulfonamide group is strategically positioned to interact with biological targets, such as enzymes or receptors, making it a potential candidate for therapeutic interventions. Recent studies have demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

The phenylethene component of this molecule contributes significantly to its electronic and steric properties. The conjugated system formed by the phenyl ring and the double bond enhances the molecule's ability to absorb light in the ultraviolet-visible spectrum, making it an interesting candidate for applications in optoelectronics and photovoltaics. Furthermore, the stereochemistry introduced by the E configuration ensures that the molecule maintains a specific spatial arrangement, which is crucial for its interactions with biological systems.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Given its complex structure and potential applications in pharmaceuticals and materials science, it is essential to evaluate its impact on ecosystems. Preliminary studies suggest that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to fully assess its environmental safety profile.

In conclusion, (E)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]-2-phenylethene-1-sulfonamide represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functional groups. Its unique combination of structural features makes it a versatile tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.